Cas no 174689-60-2 ((R)-Cyclopenta-1,4-dien-1-yl(phenyl)methanol;iron(2+))

• Product Name: (R)-Cyclopenta-1,4-dien-1-yl(phenyl)methanol;iron(2+)
• CAS No: 174689-60-2
• MF: C₂₄H₂₂FeO₂
• MW: 398.275288105011
• CID: 2199908
• Update Time: 2025-07-19

(R)-Cyclopenta-1,4-dien-1-yl(phenyl)methanol;iron(2+) Chemical and Physical Properties

Names and Identifiers

• (R,R)-1,1'-Bis(hydroxy(phenyl)methyl)ferrocene
• (R)-Cyclopenta-1,4-dien-1-yl(phenyl)methanol;iron(2+)

• Inchi： 1S/2C12H11O.Fe/c2*13-12(11-8-4-5-9-11)10-6-2-1-3-7-10;/h2*1-9,12-13H;/q2*-1;+2/t2*12-;/m00./s1
• InChI Key： TUIMQRAEMYGJRE-NMFAMCKASA-N
• SMILES： [Fe+2].O[C@@H](C1C=CC=CC=1)C1C=C[CH-]C=1.O[C@@H](C1C=CC=CC=1)C1C=C[CH-]C=1

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 27
• Rotatable Bond Count: 4
• Complexity: 143
• Topological Polar Surface Area: 40.5

Experimental Properties

• Melting Point: 130-132 ºC

Additional information on (R)-Cyclopenta-1,4-dien-1-yl(phenyl)methanol;iron(2+)

Comprehensive Overview of (R)-Cyclopenta-1,4-dien-1-yl(phenyl)methanol;iron(2+) (CAS No. 174689-60-2)

The compound (R)-Cyclopenta-1,4-dien-1-yl(phenyl)methanol;iron(2+) (CAS No. 174689-60-2) is a specialized organometallic complex that has garnered significant attention in the fields of catalysis, material science, and pharmaceutical research. Its unique structure, combining a cyclopentadienyl ligand with a phenylmethanol group and an iron center, makes it a versatile intermediate for synthesizing advanced materials and fine chemicals. Researchers and industry professionals are increasingly exploring its potential due to its stereoselective properties and redox-active behavior, which are critical for developing sustainable chemical processes.

One of the most intriguing aspects of (R)-Cyclopenta-1,4-dien-1-yl(phenyl)methanol;iron(2+) is its role in asymmetric catalysis. As the demand for enantiomerically pure compounds grows in pharmaceuticals and agrochemicals, this compound's ability to facilitate chiral transformations has become a hot topic. Recent studies highlight its utility in C-H activation and cross-coupling reactions, which are pivotal for constructing complex molecular architectures. This aligns with the broader trend of green chemistry, where efficient and selective catalysts are essential for reducing waste and energy consumption.

In addition to its catalytic applications, (R)-Cyclopenta-1,4-dien-1-yl(phenyl)methanol;iron(2+) is being investigated for its potential in electronic materials. Its iron-centered redox activity makes it a candidate for molecular electronics and energy storage systems. With the rise of renewable energy technologies, researchers are probing its use in organic photovoltaics and battery materials, addressing the global push for sustainable energy solutions. This dual functionality—catalysis and materials science—positions the compound as a multifunctional tool in modern chemistry.

The synthesis and handling of (R)-Cyclopenta-1,4-dien-1-yl(phenyl)methanol;iron(2+) require expertise in air-sensitive techniques and inert atmosphere protocols. Its stability and reactivity are influenced by factors such as solvent choice, temperature, and ligand environment, which are frequently discussed in academic forums and industrial R&D circles. For those seeking practical guidance, common queries include "optimization of iron-catalyzed reactions" and "stereocontrol in organometallic synthesis", reflecting the compound's technical nuances.

From an SEO perspective, keywords like "iron cyclopentadienyl complexes", "chiral organometallics", and "CAS 174689-60-2 applications" are highly relevant. These terms cater to both academic researchers and industrial chemists searching for cutting-edge advancements. The compound's intersection with trending topics like "circular economy in chemistry" and "transition-metal catalysis" further enhances its visibility in scientific and commercial databases.

In summary, (R)-Cyclopenta-1,4-dien-1-yl(phenyl)methanol;iron(2+) (CAS No. 174689-60-2) exemplifies the convergence of fundamental research and applied innovation. Its diverse applications—from drug development to clean energy—underscore its importance in addressing contemporary scientific challenges. As interest in sustainable chemistry and high-performance materials grows, this compound is poised to remain a focal point of interdisciplinary exploration.